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Introduction

Polyacrylonitrile (PAN)-based activated carbon fibers (ACFs) are advanced adsorbent
materials recognized for their high specific surface area, well-developed microporosity, and
versatile fibrous form.[1] These properties make them highly effective in various applications,
including gas adsorption and storage, catalysis, water treatment, and as electrode materials in
energy storage devices like supercapacitors.[1][2]

The manufacturing process is a multi-stage thermal and chemical treatment that transforms a
linear PAN polymer into a highly porous carbonaceous structure. The key stages are
stabilization, carbonization, and activation. Controlling the parameters at each stage is critical
for tailoring the final properties of the ACFs, such as pore size distribution, surface chemistry,
and adsorption capacity.[3] This document provides a detailed overview of the experimental
protocols and key processing parameters for synthesizing PAN-based ACFs.

Overview of the Preparation Process

The conversion of PAN precursor fibers into ACFs involves a sequential three-step heat
treatment process.

« Stabilization (Thermal Oxidative Stabilization): PAN fibers are heated in an oxidizing
atmosphere (typically air) at temperatures between 200-300°C.[4] This crucial step converts

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b021495?utm_src=pdf-interest
https://www.benchchem.com/product/b021495?utm_src=pdf-body
https://www.researchgate.net/publication/244317709_Microstructure_and_chemical_analysis_of_PAN-based_activated_carbon_fibers_prepared_by_different_activation_methods
https://www.researchgate.net/publication/244317709_Microstructure_and_chemical_analysis_of_PAN-based_activated_carbon_fibers_prepared_by_different_activation_methods
https://pubs.rsc.org/en/content/articlehtml/2024/ra/d3ra07096d
https://www.researchgate.net/publication/259871585_Optimization_of_Stabilization_and_Carbonization_Treatment_of_PAN-Fibers_and_Structural_Characterization_of_the_Resulting_Carbon_Fibers
https://www.mdpi.com/2073-4360/11/7/1150
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

the thermoplastic linear PAN chains into a non-meltable, thermally stable ladder-like
structure, which is essential to maintain the fiber morphology during the subsequent high-
temperature carbonization.

o Carbonization: The stabilized fibers are heated to high temperatures (typically 800—1200°C)
in an inert atmosphere (e.g., nitrogen, argon).[3] This process eliminates most non-carbon
elements, such as hydrogen, nitrogen, and oxygen, resulting in a fiber with high carbon
content.[5]

o Activation: The carbonized fibers undergo an activation process to develop a high surface
area and a porous structure. This can be achieved through two primary methods:

o Physical Activation: Involves the partial gasification of the carbon material at high
temperatures using oxidizing agents like steam or carbon dioxide (CO2).[6]

o Chemical Activation: Involves impregnating the precursor or carbonized fibers with a
chemical agent (e.g., KOH, K2CO3, NaOH) followed by heat treatment.[7][8] This method
often yields materials with exceptionally high surface areas.[2]

PAN Precursor Stabilization Carbonization Activation Activated Carbon
Fiber (200-300°C, Air) (800-1200°C, N2/Ar) (Physical or Chemical) Fiber (ACF)

Click to download full resolution via product page

Fig. 1: Overall workflow for preparing PAN-based activated carbon fibers.

Experimental Protocols
Protocol 1: Thermal Stabilization

This protocol describes the conversion of PAN fibers into a stable ladder polymer structure.

o Preparation: Place the PAN precursor fibers (e.g., commercial textile-grade PAN or
electrospun nanofibers) in a tube furnace. If possible, apply a constant tension to the fibers
to prevent excessive shrinkage and maintain alignment.
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e Heating Program:

o Heat the furnace to the target stabilization temperature, typically between 250°C and
280°C, in an air atmosphere.[9]

o Use a controlled heating rate, for example, 1-5°C/min.[9]

o Maintain the isothermal temperature for a duration ranging from 30 minutes to several
hours. A common duration is 1-2 hours.[10][11]

o Cooling: After the isothermal step, allow the furnace to cool down to room temperature
naturally.

o Result: The fibers should change color from white to brown or black, indicating successful
oxidation and cyclization. The resulting material is referred to as stabilized or pre-oxidized
PAN fiber.

Protocol 2: Carbonization

This protocol details the pyrolysis of stabilized fibers to increase carbon content.
e Setup: Place the stabilized PAN fibers into a quartz tube furnace.

» |Inert Atmosphere: Purge the furnace tube with an inert gas, such as nitrogen (N2) or argon
(Ar), at a flow rate of approximately 50-100 mL/min for at least 30 minutes to remove all
oxygen.[10]

e Heating Program:

o While maintaining the inert gas flow, heat the furnace to the carbonization temperature,
typically between 800°C and 1000°C.[1][4]

o A heating rate of 5-10°C/min is commonly used.[4][12]
o Hold at the target temperature for 10 minutes to 2 hours.[4][13]

e Cooling: Cool the furnace to room temperature under the continuous flow of inert gas.
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¢ Result: The product is a carbonized fiber felt (CFF) with a high carbon content but relatively
low surface area.

Protocol 3: Activation

This step creates the porous network characteristic of activated carbon. Two distinct methods
are provided.

Carbonized
PAN Fiber

Physical Activation Chemical Activation

Steam (H20) Carbon Dioxide (CO2) Potassium Hydroxide (KOH) Potassium Carbonate (K2CO3)
800-1000°C 800-1000°C 700-900°C ~800°C

Click to download full resolution via product page

Fig. 2: Logical diagram of physical and chemical activation pathways.

3.1: Physical Activation Protocol (Steam or CO2)

+ Setup: Place the carbonized fibers in a high-temperature tube furnace equipped with a gas
inlet for the activating agent.

+ Heating and Activation:

o Heat the furnace to the activation temperature (e.g., 800-1000°C) under an inert N2 flow.
[6][13]
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o Once the temperature is stable, switch the gas flow from N2 to the activating agent (steam
or CO2).[6]

o Maintain the activation conditions for a specific duration, typically ranging from 30 minutes
to 2 hours.[13]

e Cooling: Switch the gas flow back to N2 and cool the furnace to room temperature.

o Washing: Wash the resulting ACFs with deionized water to remove any ash content and dry
them in an oven.

3.2: Chemical Activation Protocol (KOH)
e Impregnation:

o Immerse the stabilized or carbonized PAN fibers in an aqueous solution of potassium
hydroxide (KOH). Concentrations can range from 1M to 6M or higher.[14]

o Alternatively, physically mix the fibers with solid KOH powder. The mass ratio of KOH to
fiber is a critical parameter, commonly ranging from 1:1 to 4:1.[14]

o Allow the mixture to sit for several hours (e.g., 5-24h) to ensure complete impregnation,
then dry in an oven to remove water.[7]

e Heat Treatment:
o Place the dried, KOH-impregnated fibers in a tube furnace under an inert N2 atmosphere.

o Heat the furnace to the activation temperature, typically 700-900°C, at a rate of 5-
10°C/min.[14]

o Hold at the target temperature for 1-2 hours.
e Cooling and Washing:

o Cool the furnace to room temperature under N2 flow. Caution: The product may contain
metallic potassium, which is pyrophoric upon exposure to air.[2] Introduce air slowly or
passivate the surface under controlled, low-oxygen conditions.[2]
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o Carefully wash the resulting ACFs with an acid solution (e.g., 0.5 M HCI) to neutralize

residual alkali and remove potassium compounds, followed by extensive washing with

deionized water until the pH is neutral.

o Dry the final ACF product in an oven (e.g., at 100°C for 4 hours).[13]

Data Presentation: Process Parameters and

Properties

The following tables summarize typical experimental conditions and the resulting properties of

the ACFs.

Table 1: Stabilization and Carbonization Parameters

Heating
Temperat Atmosph . Referenc
Stage Precursor Rate Duration
ure (°C) ere . e
(°C/min)
o . 200 ->
Stabilizati  Textile . 50
. 300 (two-  Air - ) [11][15]
on PAN Fiber min/step
step)
Electrospu ]
250 - 300 Air 1-5 1-4hours [9][10]
n PAN
Carbonizati  Stabilized
800 N2 1 - [9]
on PAN
Oxidized )
900 Argon 20 min [13]
PAN Felt

| | Stabilized Nanofiber | 1000 | N2 | - | 2 hours [[4] |

Table 2: Activation Parameters and Resulting Properties
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Activato
o o ] BET Total
Activati Activati r:Fiber Temper .
] Duratio Surface Pore Referen
on ng Ratio ature
n Area Volume ce
Method  Agent (by (°C)
. (m?lg) (cm?lg)
weight)
Chemica
| KOH 1:1 800 - ~2545 - [16][17]
Chemical KOH 2:1 800 1 hour 3029 - [14]
1.5M
Chemical KOH ] - - ~2244 - [7]
Solution
Chemical K2CO3 31 950 - - - [8]
cO2 +
Physical N/A 1000 2 hours - - [13]
Steam
| Physical | CO2 | N/A| 600 -900 | 1 hour | -|-|[6]]

Note: The properties of ACFs are highly dependent on the specific precursor material and
precise experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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